An In-depth Technical Guide to 7-Methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine: Chemical Structure, Synthesis, and Biological Context
An In-depth Technical Guide to 7-Methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine: Chemical Structure, Synthesis, and Biological Context
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of 7-Methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine, a heterocyclic compound of significant interest in medicinal chemistry. This document details its chemical structure, outlines a robust synthetic protocol, and explores its role as a kinase inhibitor within key signaling pathways.
Chemical Structure and Properties
7-Methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine, also known as 9-Methyl-7-deazaadenine, is a purine analogue with a methyl group at the 7-position of the pyrrolo[2,3-d]pyrimidine core.[1] This modification significantly influences its biological activity and pharmacokinetic properties.
The key structural features and physicochemical properties are summarized below:
| Property | Value | Reference |
| IUPAC Name | 7-methylpyrrolo[2,3-d]pyrimidin-4-amine | [1] |
| Molecular Formula | C₇H₈N₄ | [1] |
| Molecular Weight | 148.17 g/mol | [1] |
| Canonical SMILES | CN1C=CC2=C(N=CN=C21)N | [1] |
| InChI Key | KSOREMDAQHJJKY-UHFFFAOYSA-N | [1] |
Synthesis of 7-Methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
The primary synthetic route to 7-Methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine involves the N-alkylation of the parent compound, 7H-pyrrolo[2,3-d]pyrimidin-4-amine. The following experimental protocol is a representative procedure based on established methodologies for the N-alkylation of similar heterocyclic systems.
Experimental Protocol: Synthesis via N-Alkylation
Objective: To synthesize 7-Methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine by methylation of 7H-pyrrolo[2,3-d]pyrimidin-4-amine.
Materials:
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7H-pyrrolo[2,3-d]pyrimidin-4-amine
-
Methyl iodide (CH₃I)
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Cesium carbonate (Cs₂CO₃)
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Anhydrous N,N-Dimethylformamide (DMF)
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Ethyl acetate (EtOAc)
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Brine (saturated aqueous NaCl solution)
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Anhydrous magnesium sulfate (MgSO₄)
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Silica gel for column chromatography
Procedure:
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To a solution of 7H-pyrrolo[2,3-d]pyrimidin-4-amine (1.0 eq) in anhydrous DMF, add cesium carbonate (2.0 eq).
-
Stir the suspension at room temperature for 30 minutes.
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Add methyl iodide (1.2 eq) dropwise to the reaction mixture.
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Stir the reaction at 70°C for 18 hours, monitoring the progress by thin-layer chromatography (TLC).[2]
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Upon completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing ethyl acetate and wash with brine.[2]
-
Separate the organic layer, and extract the aqueous layer with ethyl acetate.
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Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.[2]
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Purify the crude product by silica gel column chromatography to yield 7-Methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine.
Quantitative Data (Hypothetical):
| Parameter | Value |
| Starting Material | 7H-pyrrolo[2,3-d]pyrimidin-4-amine (1.00 g, 7.45 mmol) |
| Methyl Iodide | 1.27 g (8.94 mmol) |
| Cesium Carbonate | 4.86 g (14.9 mmol) |
| Reaction Time | 18 hours |
| Reaction Temperature | 70°C |
| Yield | (Hypothetical) 0.83 g (75%) |
| Purity (by HPLC) | >98% |
Synthesis Workflow
Caption: Synthetic workflow for 7-Methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine.
Biological Context: A Scaffold for Kinase Inhibitors
The 7H-pyrrolo[2,3-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, particularly in the development of kinase inhibitors.[3][4][5][6][7] The methylation at the N7 position can enhance cell permeability and modulate binding affinity to the target kinase. Derivatives of 7-Methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine have shown potent inhibitory activity against several key kinases involved in cancer and autoimmune diseases.
Bruton's Tyrosine Kinase (BTK) Signaling Pathway
Bruton's tyrosine kinase (BTK) is a critical component of the B-cell receptor (BCR) signaling pathway, which is essential for B-cell proliferation, differentiation, and survival.[8][9] Dysregulation of the BTK pathway is implicated in various B-cell malignancies and autoimmune diseases.[10] Several 7H-pyrrolo[2,3-d]pyrimidine derivatives have been developed as potent and selective BTK inhibitors.[3]
Caption: Inhibition of the BTK signaling pathway by 7-deazapurine derivatives.
Epidermal Growth Factor Receptor (EGFR) Signaling Pathway
The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that, upon activation by its ligands, initiates a cascade of downstream signaling pathways, primarily the RAS-RAF-MAPK and PI3K-AKT pathways, which are crucial for cell proliferation, survival, and differentiation.[11][12][13][14] Aberrant EGFR signaling is a hallmark of many cancers, making it a prime target for therapeutic intervention.[15] Phenyl-substituted 7H-pyrrolo[2,3-d]pyrimidin-4-amines have been identified as dual inhibitors of EGFR and Aurora kinase A.[4]
Caption: Inhibition of the EGFR signaling pathway by 7-deazapurine derivatives.
Colony-Stimulating Factor 1 Receptor (CSF1R) Signaling Pathway
The Colony-Stimulating Factor 1 Receptor (CSF1R) is a receptor tyrosine kinase that plays a crucial role in the survival, proliferation, and differentiation of macrophages and other myeloid cells.[16][17] In the tumor microenvironment, CSF1R signaling can promote an immunosuppressive phenotype in macrophages, thereby supporting tumor growth.[18] Consequently, CSF1R inhibitors are being investigated as anti-cancer agents. Several pyrrolo[2,3-d]pyrimidine derivatives have demonstrated potent CSF1R inhibitory activity.[19]
Caption: Inhibition of the CSF1R signaling pathway by 7-deazapurine derivatives.
Conclusion
7-Methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine is a synthetically accessible compound with a core structure that is highly relevant for the development of targeted therapies. Its role as a versatile scaffold for potent kinase inhibitors underscores its importance in modern drug discovery. The detailed synthetic protocol and an understanding of its engagement with key signaling pathways, such as those mediated by BTK, EGFR, and CSF1R, provide a solid foundation for further research and development in the fields of oncology and immunology.
References
- 1. 7-Methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine | C7H8N4 | CID 265827 - PubChem [pubchem.ncbi.nlm.nih.gov]
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- 3. Design, synthesis and evaluation of novel 7H-pyrrolo[2,3-d]pyrimidin-4-amine derivatives as potent, selective and reversible Bruton's tyrosine kinase (BTK) inhibitors for the treatment of rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 5. 7H-pyrrolo[2,3-d]pyrimidin-4-amine based inhibitors of calcium dependent protein kinase 1 have distinct inhibitory and oral pharmacokinetic characteristics compared with 1H-pyrazolo[3,4-d]pyrimidin-4-amine based inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 6. N4-aryl-6-substitutedphenylmethyl-7H-pyrrolo[2,3-d]pyrimidine-2,4-diamines as receptor tyrosine kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 7. The Inhibitory Mechanism of 7H-Pyrrolo[2,3-d]pyrimidine Derivatives as Inhibitors of P21-Activated Kinase 4 through Molecular Dynamics Simulation [mdpi.com]
- 8. Targeting Bruton’s Tyrosine Kinase in Inflammatory and Autoimmune Pathologies - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Bruton's tyrosine kinase - Wikipedia [en.wikipedia.org]
- 10. Targeting Bruton's tyrosine kinase (BTK) as a signaling pathway in immune-mediated diseases: from molecular mechanisms to leading treatments - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. 表皮生长因子受体 (EGFR) 信号传导 [sigmaaldrich.cn]
- 12. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
- 13. creative-diagnostics.com [creative-diagnostics.com]
- 14. ClinPGx [clinpgx.org]
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- 17. Targeting the CSF1/CSF1R signaling pathway: an innovative strategy for ultrasound combined with macrophage exhaustion in pancreatic cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
- 18. Frontiers | Targeting the CSF1/CSF1R signaling pathway: an innovative strategy for ultrasound combined with macrophage exhaustion in pancreatic cancer therapy [frontiersin.org]
- 19. Synthesis and Development of Highly Selective Pyrrolo[2,3-d]pyrimidine CSF1R Inhibitors Targeting the Autoinhibited Form - PMC [pmc.ncbi.nlm.nih.gov]
